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Compound of Interest

Compound Name: Lokysterolamine B

Cat. No.: B15588660

A Technical Guide for Researchers and Drug Development Professionals

Lokysterolamine B, also known as N,N-Dimethylplakinamine A, is a steroidal alkaloid that has
attracted interest within the scientific community for its potential therapeutic applications.[1][2]
This document provides a comprehensive overview of its biological source, physicochemical
properties, and reported biological activities, along with generalized experimental protocols for
its study.

Biological Source

Lokysterolamine B is a natural product isolated from the marine sponge of the genus
Corticium.[2][3] Specifically, it was first identified in an Indonesian specimen of Corticium sp.[3]
Marine sponges are a well-documented source of structurally diverse and biologically active
secondary metabolites.

Physicochemical Properties

The fundamental chemical and physical characteristics of Lokysterolamine B are summarized
below. Proper handling and storage are crucial for maintaining the integrity of the compound.
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Property Value Reference
Molecular Formula Cs1Hs0N20

Molecular Weight 466.7 g/mol

CAS Number 159934-14-2

Appearance Solid powder [1]
Solubility Soluble in DMSO

Short-Term Storage 0 - 4 °C (days to weeks) [4]
Long-Term Storage -20 °C (months to years) [4]

Biological Activity

Lokysterolamine B belongs to the plakinamine class of alkaloids, which are noted for their
antimicrobial and cytotoxic activities.[5][6] While specific quantitative data for Lokysterolamine
B is limited in publicly available literature, its reported activities and the activities of closely
related plakinamines suggest its potential as a lead compound for drug discovery.[1][6]

Cytotoxic Activity

In vitro studies have demonstrated that Lokysterolamine B exhibits inhibitory effects against a
variety of human cancer cell lines.[1][6]
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Cell Line Cancer Type Reported Activity

Activity reported, but specific
P-388 Mouse Lymphoid Neoplasm ICso values are not publicly

available.[1]

Activity reported, but specific
A-549 Human Lung Carcinoma ICso values are not publicly

available.[1]

Activity reported, but specific
Human Colon ]
HT-29 ) ICso values are not publicly
Adenocarcinoma )
available.[1]

Activity reported, but specific
MEL-28 Human Melanoma ICs0 values are not publicly

available.[6]

Antimicrobial and Antifungal Activity

Lokysterolamine B has also shown activity against bacterial and fungal pathogens.[1][6]

Organism Type Reported Activity

Activity reported, but specific
Bacillus subtilis Gram-positive bacterium MIC values are not publicly

available.[1]

Activity reported, but specific
Candida albicans Fungus (Yeast) MIC values are not publicly

available.[1]

The broader plakinamine family of alkaloids is particularly recognized for its activity against
Mycobacterium tuberculosis.[5][7] Although specific data for Lokysterolamine B is not
available, the following table provides context from related compounds.
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Mycobacterium
Compound . . MIC (pg/mL)
tuberculosis Strain

Plakinamine L H37Ra 3.6
Plakinamine M H37Ra 15.8
Plakinamine P CDC1551 1.8

Experimental Protocols

The following sections detail generalized methodologies for the extraction, purification, and
initial biological screening of Lokysterolamine B, based on protocols for similar marine natural
products.[2][4]

Extraction and Purification

The isolation of Lokysterolamine B from its source organism, Corticium sp., involves a multi-

step process of extraction and chromatographic separation.[2]
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Workflow for the extraction and purification of Lokysterolamine B.
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Protocol Details:

Extraction: The sponge biomass is ground and extracted with an organic solvent. The
resulting crude extract is then partitioned to isolate the alkaloid fraction.

Vacuum Liquid Chromatography (VLC): The crude alkaloid fraction is subjected to VLC on
silica gel to perform an initial separation.[2]

Sephadex LH-20 Chromatography: Fractions of interest from VLC are further purified using
size-exclusion chromatography on a Sephadex LH-20 column.[2]

Reverse-Phase HPLC: The final purification is typically achieved using semi-preparative
reverse-phase high-performance liquid chromatography (HPLC) to yield pure
Lokysterolamine B.[2]

Structure Elucidation: The structure of the isolated compound is confirmed using
spectroscopic methods such as Nuclear Magnetic Resonance (NMR) and Mass
Spectrometry (MS).[2][3]

Bioactivity Screening Workflow

A generalized workflow for the discovery and initial biological screening of marine natural

products like Lokysterolamine B is presented below.[6]
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Generalized workflow for marine natural product discovery.

Cell-Based Assay Protocol (e.g., Cytotoxicity Assay):[4]

o Cell Culture: The desired cancer cell line is cultured in the appropriate growth medium in a
humidified incubator at 37°C with 5% CO-.

o Seeding: Cells are seeded into 96-well plates at a predetermined density and allowed to
adhere overnight.

o Treatment: Serial dilutions of a Lokysterolamine B stock solution (typically in DMSO) are
prepared in cell culture medium. The cells are then treated with these dilutions. A vehicle
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control (DMSO) is included.

 Incubation: The treated plates are incubated for a specified period (e.g., 48-72 hours).

 Viability Assessment: Cell viability is assessed using a suitable assay, such as the MTT or
resazurin assay.

» Data Analysis: The concentration of Lokysterolamine B that inhibits cell growth by 50%
(ICso) is calculated from the dose-response curve.

Signaling Pathways

The precise molecular targets and signaling pathways through which Lokysterolamine B
exerts its cytotoxic effects have not yet been fully elucidated and remain an area for further
investigation.[6] For its potential antimicrobial activity against Mycobacterium tuberculosis, it is
hypothesized that, like other plakinamines, it may interfere with the cholesterol catabolism
pathway, which is crucial for the bacterium's survival.[6]

Conclusion

Lokysterolamine B is a marine-derived steroidal alkaloid with promising, yet underexplored,
biological activities. While its biological source is well-defined, further research is needed to
guantify its bioactivity, elucidate its mechanisms of action, and explore its full therapeutic
potential. The protocols and data presented in this guide serve as a foundation for researchers
and drug development professionals interested in investigating this intriguing natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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